Cas no 91331-49-6 (Benzene, 2-azido-4-chloro-1-(phenylthio)-)

• Product Name: Benzene, 2-azido-4-chloro-1-(phenylthio)-
• CAS No: 91331-49-6
• MF: C₁₂H₈ClN₃S
• MW: 261.730019569397
• CID: 787859
• PubChem ID: 71428966
• Update Time: 2025-04-19

Benzene, 2-azido-4-chloro-1-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-azido-4-chloro-1-(phenylthio)-
• 2-azido-4-chloro-1-phenylsulfanylbenzene
• 2-Azido-4-chloro-1-(phenylsulfanyl)benzene
• 91331-49-6
• DTXSID60847675

• Inchi： 1S/C12H8ClN3S/c13-9-6-7-12(11(8-9)15-16-14)17-10-4-2-1-3-5-10/h1-8H
• InChI Key： CYCSQCSUASLDTK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N=[N+]=[N-])SC1C=CC=CC=1

Computed Properties

• Exact Mass: 261.0127461g/mol
• Monoisotopic Mass: 261.0127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 39.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers